Cas no 5735-83-1 (Butanedioic acid, (phosphonooxy)-)
5735-83-1 structure
Product Name:Butanedioic acid, (phosphonooxy)-
CAS No:5735-83-1
MF:C4H7O8P
MW:214.067342996597
CID:345626
PubChem ID:11593720
Update Time:2025-04-19
Butanedioic acid, (phosphonooxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (phosphonooxy)-
- 2-phosphonooxybutanedioic acid
- DTXSID10469129
- SCHEMBL8530645
- 5735-83-1
-
- Inchi: 1S/C4H7O8P/c5-3(6)1-2(4(7)8)12-13(9,10)11/h2H,1H2,(H,5,6)(H,7,8)(H2,9,10,11)
- InChI Key: GWTXMJGSNKSXJW-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 213.98781
- Monoisotopic Mass: 213.98785418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 141.36
- LogP: -0.97640
Butanedioic acid, (phosphonooxy)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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